Cas no 959709-93-4 (3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl)

3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl structure
959709-93-4 structure
Product Name:3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl
CAS No:959709-93-4
MF:C12H6Cl2FNO2
MW:286.085944652557
CID:4993716
Update Time:2023-08-24

3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl
    • 1,2-dichloro-4-(5-fluoro-2-nitrophenyl)benzene
    • Inchi: 1S/C12H6Cl2FNO2/c13-10-3-1-7(5-11(10)14)9-6-8(15)2-4-12(9)16(17)18/h1-6H
    • InChI Key: YXHHAHPURDBIIG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=C(C=CC=1[N+](=O)[O-])F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 313
  • XLogP3: 4.9
  • Topological Polar Surface Area: 45.8

3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011007905-250mg
3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl
959709-93-4 97%
250mg
$470.40 2023-08-31
Alichem
A011007905-500mg
3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl
959709-93-4 97%
500mg
$790.55 2023-08-31
Alichem
A011007905-1g
3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl
959709-93-4 97%
1g
$1534.70 2023-08-31
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